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Compound of Interest

Compound Name: Ethoduomeen

Cat. No.: B14640829 Get Quote

For the attention of researchers, scientists, and chemical industry professionals.

This guide provides a comparative analysis of Ethoduomeen®, a trade name for a series of

ethoxylated diamines. It is crucial to note that Ethoduomeen® and its chemical class,

ethoxylated amines, are industrial surfactants and not pharmaceutical compounds. Therefore,

this document focuses on their chemical properties and industrial applications, rather than

biological or pharmacological data. The information presented is intended for professionals in

the chemical, industrial, and material science sectors.

Chemical Identity and Properties
Ethoduomeen® refers to a family of tertiary amine ethoxylates, often based on tallow diamine

or other fatty amines.[1][2] These substances are classified as non-ionic or cationic surfactants,

which means they possess both a water-loving (hydrophilic) head and an oil-loving

(hydrophobic) tail.[3][4] This dual nature allows them to reduce the surface tension between

immiscible liquids (like oil and water) or between a liquid and a solid.[3]

The general chemical structure involves a fatty amine core that has been reacted with ethylene

oxide to create polyether chains.[3] The degree of ethoxylation—how many ethylene oxide

units are added—can be tailored to control properties like water solubility, emulsification power,

and surface activity.[3][5]
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Chemical Family: Ethoxylated Amines, Diamines.[6][7]

Example Chemical Name: Tris(15-hydroxyethyl)-N-tallowalkyl-1,3-diaminopropane (for

Ethoduomeen® T/25).[6][7]

CAS Number: A common example is 61790-85-0.[1][6]

The table below summarizes key physical and chemical properties for representative

Ethoduomeen® products, compiled from technical data sheets.

Table 1: Comparative Physicochemical Properties of Ethoduomeen® Variants

Property
Ethoduomeen®
T/13

Ethoduomeen®
T/25

General Fatty
Amine Ethoxylates

Appearance Amber Liquid Amber Liquid
Liquid to Pasty

Solids[4]

pH (1% solution) ~9.5[8] Not specified 9 - 11[9]

Boiling Point > 300 °C (> 572 °F) > 300 °C (> 572 °F) > 300 °C[9]

Flash Point > 200 °C (> 392 °F) > 200 °C (> 392 °F) 100 - 199 °C[9]

Density 940 kg/m ³ @ 25°C 1.03 g/cm³ @ 20°C Varies

Solubility in Water Dispersible Soluble[8]
Varies with

ethoxylation[4]

Primary Function Corrosion Inhibitor[10]
Emulsifier,

Dispersant[7]

Emulsifier, Wetting

Agent[11]

HLB Value 19 (Davies Scale)[12]
24.5 (Davies Scale)

[13]
Varies

Note: Data is based on typical values from technical sheets and may vary. The HLB

(Hydrophile-Lipophile Balance) value indicates the surfactant's affinity for water or oil; higher

values denote greater water solubility.
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The primary function of Ethoduomeen® and similar ethoxylated amines is to act as

performance-enhancing additives in industrial formulations. Their effectiveness is determined

by their ability to modify surface and interfacial properties.[3]

Core Functions:

Corrosion Inhibition: They form a protective film on metal surfaces, which is particularly

useful in oilfield operations, refineries, boilers, and water treatment systems.[1][10]

Ethoduomeen® T/13 is highlighted for high-temperature corrosion inhibition.[10]

Emulsification: They are essential for creating stable mixtures of oil and water. This is critical

in the manufacturing of asphalt, agricultural formulations, and oil-based additives.[1][4]

Dispersion: They prevent solid particles from clumping together in a liquid, a key function in

cleaners, car wash products, and polishes.[7][14]

Adhesion Promotion & Wetting: In applications like asphalt and coatings, they improve the

adhesion of the product to surfaces.[1][5] As wetting agents, they are used in textile

processing and agricultural sprays to ensure even coverage.[4]

Comparison with Alternatives:

Compared to other classes of surfactants, such as anionic or purely non-ionic types,

ethoxylated amines offer a unique cationic character, especially at lower pH values.[3][5] This

positive charge enhances their affinity for negatively charged surfaces like metal, textiles, and

minerals, making them particularly effective antistatic agents and adhesion promoters.[5] While

they are highly versatile, their performance can be affected by water hardness and pH, a factor

that must be considered in formulation development.[4]

Experimental Protocols: Performance Evaluation
The evaluation of Ethoduomeen® and its alternatives involves standardized testing methods

to quantify their performance as surfactants. Below are outlines of typical experimental

protocols.

Protocol 1: Evaluation of Corrosion Inhibition
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Objective: To measure the effectiveness of the surfactant in preventing metal corrosion in an

aqueous or oil-based environment.

Methodology (Weight Loss Method - NACE TM0169/ASTM G31):

Preparation: Metal coupons (e.g., carbon steel) are cleaned, weighed, and their surface

area is measured.

Exposure: Coupons are immersed in a corrosive fluid (e.g., saltwater or acidic solution)

with and without a specified concentration of the Ethoduomeen® inhibitor.

Conditions: The test is conducted at a controlled temperature and for a set duration (e.g.,

24-72 hours).

Analysis: After exposure, coupons are cleaned to remove corrosion products and then re-

weighed.

Calculation: The corrosion rate (in mm/year) and the inhibitor efficiency (%) are calculated

based on the weight loss. Inhibitor Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank]

* 100

Protocol 2: Emulsion Stability Test

Objective: To assess the ability of the surfactant to create and maintain a stable emulsion.

Methodology:

Preparation: An oil phase (e.g., mineral oil) and a water phase are prepared. The

Ethoduomeen® emulsifier is dissolved in the appropriate phase.

Emulsification: The oil and water phases are mixed in a specified ratio and homogenized

using a high-shear mixer for a set time and speed.

Observation: The resulting emulsion is transferred to a graduated cylinder and allowed to

stand at room temperature.

Measurement: The volume of water or oil that separates from the emulsion is recorded at

regular intervals (e.g., 1 hr, 4 hrs, 24 hrs).
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Analysis: Emulsion stability is reported as the percentage of separation over time. A lower

separation percentage indicates higher stability.

Visualized Workflows and Mechanisms
The following diagrams illustrate the functional mechanism of surfactants and a typical

workflow for their application.

Mechanism of Surfactant Action

Immiscible System (Oil & Water) Surfactant Added

Emulsion Formed

Oil Droplet
(Hydrophobic)

Stabilized Oil Droplet

Surfactant molecules
arrange at interface

Water
(Hydrophilic) Surfactant Molecule

Hydrophilic Head Hydrophobic Tail

Aqueous Phase

Repulsion prevents coalescence

Click to download full resolution via product page

Caption: Mechanism of surfactant action in an oil-in-water emulsion.
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Workflow for Corrosion Inhibitor Application

Identify Corrosion Risk
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If successful

Full-Scale Injection
into the system

Monitor Corrosion Rates
(e.g., using coupons, probes)

Adjust Dosage

Optimize

System Protected

If target met

Click to download full resolution via product page

Caption: Typical workflow for applying a corrosion inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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